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Compound of Interest

Compound Name: 1,1-Dichlorobutane

Cat. No.: B1605458

1,1-Dichlorobutane: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,1-Dichlorobutane, a
halogenated alkane with applications as an intermediate in organic synthesis. This document
outlines its chemical and physical properties, provides insights into its synthesis, and details
critical safety and handling information.

Core Properties and Data

1,1-Dichlorobutane, also known as butylidene chloride, is a colorless to yellowish liquid.[1][2]
Its fundamental properties are summarized below for quick reference.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1605458?utm_src=pdf-interest
https://www.benchchem.com/product/b1605458?utm_src=pdf-body
https://www.benchchem.com/product/b1605458?utm_src=pdf-body
https://www.chemsrc.com/en/cas/541-33-3_405276.html
https://www.guidechem.com/encyclopedia/1-1-dichlorobutane-dic238077.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 541-33-3 [3]
Molecular Formula C4H8CI2 [4]
Molecular Weight 127.01 g/mol [3]
Density 1.086 g/cm3 [1]
Boiling Point 112 °C at 760 mmHg [1]
Flash Point 19 °C (66.2 °F) [1]
Insoluble in water; soluble in
Solubility organic solvents like ethanol [1114]
and ether.
Clear, colorless to yellow-
Appearance R [1112]
brownish liquid.
Odor Aromatic [1]

Synthesis of 1,1-Dichlorobutane

The synthesis of 1,1-Dichlorobutane can be achieved through the free-radical chlorination of

1-chlorobutane.[5][6] This reaction typically yields a mixture of dichlorobutane isomers.[5][6]

Experimental Protocol: Free-Radical Chlorination of 1-

Chlorobutane

This protocol is a generalized procedure based on common laboratory practices for free-radical

halogenation.

Materials:

e 1-Chlorobutane

 Sulfuryl chloride (SO2Clz2)
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» Aradical initiator, such as 2,2'-azobis(2-methylpropionitrile) (AIBN) or 2,2'-
azobis[cyclohexanenitrile] (ABCN)[7]

« Inert solvent (e.g., carbon tetrachloride, if necessary)
e Sodium carbonate solution (0.5 M)[8]

o Anhydrous sodium sulfate[8]

e Brine solution[7]

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, combine 1-chlorobutane and the radical initiator.

e Initiation: Heat the mixture to the appropriate temperature for the decomposition of the
chosen initiator (typically around 80-100 °C for AIBN).

e Chlorination: Slowly add sulfuryl chloride to the reaction mixture. The reaction is exothermic
and will generate sulfur dioxide and hydrogen chloride as byproducts. Maintain the reaction
temperature and stir for a sufficient period to ensure complete reaction.

o Workup:
o Cool the reaction mixture to room temperature.

o Carefully quench the reaction by slowly adding a saturated sodium carbonate solution to
neutralize any remaining acid.[7]

o Transfer the mixture to a separatory funnel and wash with a brine solution to remove
water-soluble byproducts.[7]

o Separate the organic layer.
 Purification:

o Dry the organic layer over anhydrous sodium sulfate.[8]
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o Filter to remove the drying agent.

o The resulting product will be a mixture of dichlorobutane isomers, including 1,1-
dichlorobutane, 1,2-dichlorobutane, 1,3-dichlorobutane, and 1,4-dichlorobutane.[6]

o Fractional distillation can be employed to separate the isomers based on their boiling
points.

Reaction Diagram:

Synthesis of Dichlorobutane Isomers

Reactants

1-Chlorobutane Radical Initiator (AIBN) Sulfuryl Chloride
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Caption: Synthesis of Dichlorobutane Isomers.

Reactivity and Applications
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1,1-Dichlorobutane is primarily utilized as an intermediate in organic synthesis.[4] While
specific, large-scale applications are not widely documented, its chemical structure lends itself
to further functionalization. The geminal dichloride group can undergo various reactions,
making it a potential precursor for the synthesis of more complex molecules. For instance,
further chlorination of 1,1-dichlorobutane is likely to yield 1,1,2-trichlorobutane.[9]

Safety and Toxicology

1,1-Dichlorobutane is a flammable liquid and should be handled with appropriate safety
precautions.[1][10]

Potential Health Effects:
e Eye and Skin: May cause irritation upon contact.[1][11]

» Ingestion: May lead to gastrointestinal irritation, with symptoms including nausea, vomiting,
and diarrhea.[1][11] Ingestion of large quantities may cause central nervous system
depression.[1][11]

« Inhalation: Vapors may cause dizziness or suffocation.[1][11]
The toxicological properties of this compound have not been fully investigated.[1][11]
First Aid Measures:

o Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical attention.[11]

o Skin: Flush skin with plenty of water for at least 15 minutes while removing contaminated
clothing. Seek medical attention.[11]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of milk or water. Seek immediate medical attention.[11]

 Inhalation: Remove from exposure to fresh air immediately. If breathing is difficult, administer
oxygen. If not breathing, give artificial respiration. Seek medical attention.[11]

Handling and Storage:

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1605458?utm_src=pdf-body
https://cymitquimica.com/cas/541-33-3/
https://www.benchchem.com/product/b1605458?utm_src=pdf-body
https://brainly.com/question/45823284
https://www.benchchem.com/product/b1605458?utm_src=pdf-body
https://www.chemsrc.com/en/cas/541-33-3_405276.html
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=D14220%20%20SDS%20%20091421.pdf
https://www.chemsrc.com/en/cas/541-33-3_405276.html
https://pim-resources.coleparmer.com/sds/79646.pdf
https://www.chemsrc.com/en/cas/541-33-3_405276.html
https://pim-resources.coleparmer.com/sds/79646.pdf
https://www.chemsrc.com/en/cas/541-33-3_405276.html
https://pim-resources.coleparmer.com/sds/79646.pdf
https://www.chemsrc.com/en/cas/541-33-3_405276.html
https://pim-resources.coleparmer.com/sds/79646.pdf
https://www.chemsrc.com/en/cas/541-33-3_405276.html
https://pim-resources.coleparmer.com/sds/79646.pdf
https://pim-resources.coleparmer.com/sds/79646.pdf
https://pim-resources.coleparmer.com/sds/79646.pdf
https://pim-resources.coleparmer.com/sds/79646.pdf
https://pim-resources.coleparmer.com/sds/79646.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Handle in a well-ventilated area, preferably in a chemical fume hood.[10]
e Use spark-proof tools and explosion-proof equipment.[11]
o Keep away from heat, sparks, and open flames.[1]

o Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances such as strong oxidizing agents.[1]

e Ground and bond containers when transferring material.[11]
Fire-Fighting Measures:

¢ In case of fire, use dry chemical, carbon dioxide, water spray, or alcohol-resistant foam.[1]
Water may be ineffective.[1]

e During a fire, irritating and highly toxic gases, such as hydrogen chloride and carbon
monoxide, may be generated.[1]

e Wear a self-contained breathing apparatus and full protective gear.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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